molecular formula C8H10N4O4S B8426384 5-amino-3-(2,3-dihydroxypropyl)-6H-thiazolo[4,5-d]pyrimidine-2,7-dione

5-amino-3-(2,3-dihydroxypropyl)-6H-thiazolo[4,5-d]pyrimidine-2,7-dione

Cat. No.: B8426384
M. Wt: 258.26 g/mol
InChI Key: MZSBIHNVEFDNLS-UHFFFAOYSA-N
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Description

5-amino-3-(2,3-dihydroxypropyl)-6H-thiazolo[4,5-d]pyrimidine-2,7-dione is a useful research compound. Its molecular formula is C8H10N4O4S and its molecular weight is 258.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10N4O4S

Molecular Weight

258.26 g/mol

IUPAC Name

5-amino-3-(2,3-dihydroxypropyl)-6H-[1,3]thiazolo[4,5-d]pyrimidine-2,7-dione

InChI

InChI=1S/C8H10N4O4S/c9-7-10-5-4(6(15)11-7)17-8(16)12(5)1-3(14)2-13/h3,13-14H,1-2H2,(H3,9,10,11,15)

InChI Key

MZSBIHNVEFDNLS-UHFFFAOYSA-N

Canonical SMILES

C(C(CO)O)N1C2=C(C(=O)NC(=N2)N)SC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-amino-3-(2,2-dimethyl-1,3-dioxolan-4-ylmethyl)thiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione(200 mg, 0.67 mmol) and a solution of hydrogen chloride in MeOH (10%, 20 mL) was protected from moisture and stirred at ambient temperature for 45 min. The solution was evaporated and the residue was stirred with H2O (20 mL). The mixture was immediately made basic (pH=9) by the addition of cone. NH4OH and then acidified (pH=6) withAcOH. The mixture was allowed to stand for 2 h and then the solid was collected by filtration, washed with H2O (50 mL) and dried in vacuumat 95° C. for 16 h.; 100 mg (0.387 mmol, 57%), mp 248°-254° C. Ir (KBr): ν 3360 broad (OH, NH, NH2), and 1600 broad (C=O, C=C, C=N) cm-1. Uv, λ max (nm), (ε×10-3): pH 1, 302 (10.4), 250 (9.59), 222 (29.3); MeOH, 302 (9.16), 250 (8.71), 222 (26.9); pH 11, 292 (7.62), 250 (7.67), 224 1H nmr (DMSO-d6): δ3.68-3.73 (m, 2 H, CH2), 3.80-3.92 (m, 3 H, CH2 and OH), 4.63 (t, 1 H, CH), 4.87 (d, 1 H, OH), 6.90 (br s, 2 H, NH2) and (br s, 1 H, NH). Anal. Calc'dfor C8H10N4O4S (258.26): C, 37.21; H, 3.90; N, 21.69. Found: C, 36.81; H, 4.02; N, 21.26.
Name
5-amino-3-(2,2-dimethyl-1,3-dioxolan-4-ylmethyl)thiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

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